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Compound of Interest

Compound Name: Dodecane-2-thiol

CAS No.: 14402-50-7

Cat. No.: B083451 Get Quote

A thorough risk assessment begins with a clear understanding of the substance's properties

and hazards. Dodecanethiol is a colorless to pale yellow liquid characterized by a powerful,

unpleasant stench, often described as skunk-like.[1] This odor, while a useful indicator of its

presence, is also a primary handling challenge.

Physicochemical Properties
Understanding the physical properties of dodecanethiol is crucial for anticipating its behavior

under various laboratory conditions. The compound is combustible, and its vapors are heavier

than air, meaning they can accumulate in low-lying areas.[2]
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Property Value Source

Molecular Formula C₁₂H₂₆S Fisher Scientific[3]

Molecular Weight 202.4 g/mol
Fisher Scientific[3], Loba

Chemie[4]

Boiling Point 266-283 °C (511-541 °F) ECHEMI[5]

Flash Point >113 °C (>235 °F) Sigma-Aldrich[6]

Density 0.845 g/mL at 25 °C ECHEMI[5]

Vapor Density 7.0 (Air = 1) ECHEMI[5]

Solubility Immiscible with water ResearchGate[1]

Toxicological Hazards and GHS Classification
Dodecanethiol is classified as a hazardous substance that can cause severe health effects

upon exposure.[1] The primary routes of exposure are inhalation, skin contact, eye contact, and

ingestion.[3]

Skin and Eye Damage: The most immediate and severe risk is its corrosive nature.

Dodecanethiol causes severe skin burns and serious eye damage, potentially leading to

blindness.[3][4][7]

Skin Sensitization: Repeated or prolonged contact may lead to an allergic skin reaction, or

dermatitis, in susceptible individuals.[3][5][6] Once an individual is sensitized, subsequent

exposures to even minute amounts can trigger a significant allergic response.

Respiratory Irritation: Inhalation of vapors or mists can cause respiratory irritation.[3] While

acute toxicity from inhalation is not its primary classification, the substance's volatility

necessitates measures to control vapor exposure.[7]

Aquatic Toxicity: Dodecanethiol is very toxic to aquatic life, with long-lasting effects.[3][4][6]

[7] This necessitates stringent controls to prevent its release into the environment.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

summarizes these risks as follows:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B / 1C
H314: Causes severe skin

burns and eye damage.[4][6]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[6][7]

Specific target organ toxicity

(single exposure)
3 (Respiratory system)

H335: May cause respiratory

irritation.[2][3]

Hazardous to the aquatic

environment (acute)
1

H400: Very toxic to aquatic life.

[7]

Hazardous to the aquatic

environment (chronic)
1

H410: Very toxic to aquatic life

with long lasting effects.[4][6]

[7]

Proactive Safety: Engineering Controls & Personal
Protective Equipment (PPE)
Given the significant hazards, a multi-layered approach to safety, prioritizing engineering

controls and supplemented by appropriate PPE, is mandatory.

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the researcher from the chemical hazard.

Chemical Fume Hood: All handling of dodecanethiol, including weighing, transferring, and

use in reactions, must be conducted inside a certified chemical fume hood.[3] This is non-

negotiable. The fume hood provides essential ventilation to prevent the inhalation of vapors

and control the pervasive odor.

Ventilation: Work areas must be well-ventilated to prevent the accumulation of vapors.[4][7]

For reactions that may generate volatile mercaptans, vent lines should be connected to a

scrubbing system, such as caustic scrubbers, to neutralize the effluent gas.[1]
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Personal Protective Equipment (PPE): The Essential
Barrier
PPE provides a direct barrier between the user and the chemical. The selection of PPE must

be deliberate and based on the specific tasks being performed.

Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection
Tightly fitting safety goggles

AND a face shield.[2][3][4]

Protects against splashes and

vapors that can cause severe,

irreversible eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., tested to EN 374 or US

F739 standards).[1][7]

Prevents skin contact, which

can cause severe burns and

sensitization. Always check for

breakthrough time and

degradation data for the

specific glove material.

Double-gloving is

recommended.

Skin/Body Protection

Chemical-resistant lab coat,

long pants, and closed-toe

shoes. Consider a chemical-

resistant apron for larger

quantities.[1][4]

Protects against accidental

spills and splashes.

Contaminated clothing must be

removed immediately.[1][3]

Respiratory Protection

NIOSH/MSHA approved

respirator with organic vapor

cartridges.[3]

Required when engineering

controls are insufficient, during

a large spill, or in an

emergency.[4] A proper fit test

and training are essential

before use.

Standard Operating Procedures: From Storage to
Disposal
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A self-validating safety system relies on established, repeatable protocols for every stage of the

chemical's lifecycle in the laboratory.

Prudent Storage and Handling
Proper storage is critical to maintaining the chemical's stability and preventing accidental

release.

Storage Conditions: Store in a cool, dry, well-ventilated area designated for corrosive

materials.[3] Keep containers tightly closed and stored upright to prevent leakage.[6]

Incompatible Materials: Dodecanethiol must be segregated from strong oxidizing agents,

bases, reducing agents, alkali metals, and water.[3][6] It is also highly corrosive to copper

and brass; ensure no such components are used in valves or gauges.[1]

The following workflow illustrates the core principles of safely handling dodecanethiol in a

laboratory setting.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling Phase

Verify Fume Hood
Certification & Airflow

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Gather All Materials
(Chemicals, Glassware, Spill Kit)

Carefully Uncap
Reagent Bottle

Move to Hood

Dispense Required Amount
Using Clean Equipment

Securely Recap
Reagent Bottle Immediately

Perform Experimental
Procedure

Decontaminate Glassware &
Surfaces with Bleach Solution

Procedure Complete

Segregate & Label
Hazardous Waste

Remove PPE Carefully
(Avoid Skin Contact)

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A typical workflow for the safe handling of dodecanethiol.
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Step-by-Step Experimental Protocol: Handling
Dodecanethiol

Preparation: Before retrieving the chemical, ensure the chemical fume hood is operational.

Don all required PPE, including double gloves, safety goggles, a face shield, and a lab coat.

Dispensing: Place the dodecanethiol container in a secondary container within the fume

hood. Uncap the bottle slowly to release any pressure. Use a clean glass pipette or syringe

to transfer the required amount.

Reaction Setup: Add the dodecanethiol to the reaction vessel within the fume hood.

Capping and Storage: Immediately and securely recap the primary container. Wipe the

exterior with a suitable decontaminating solution (e.g., a fresh bleach solution) before

returning it to its designated storage location.

Waste Management: All disposable items that have come into contact with dodecanethiol

(pipette tips, wipes, gloves) must be placed in a dedicated, sealed, and clearly labeled

hazardous waste container.

Decontamination: After the procedure, decontaminate all non-disposable equipment and the

work surface within the fume hood. A bleach solution can be effective for neutralizing the thiol

odor and residue.

PPE Removal: Remove PPE in the correct order (gloves first), taking care to avoid cross-

contamination.

Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[7]

Emergency Response: Preparedness and Action
In the event of an accidental release or exposure, a swift and informed response is critical to

minimizing harm.

First Aid Measures
Immediate action is required following any exposure.[3]
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[3][7] Remove contact lenses if present and easy to do.

Seek immediate medical attention.[3]

Skin Contact: Immediately take off all contaminated clothing.[3][7] Rinse the affected skin

area with plenty of water and soap.[7] Seek immediate medical attention.[3]

Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[3]

[7] If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-

mouth).[3] Seek immediate medical attention.

Ingestion: Rinse the mouth thoroughly with water.[3][7] Do NOT induce vomiting.[3][7]

Ingestion can cause severe damage and perforation of tissue; immediate medical attention is

required.[3]

Spill Cleanup Protocol
A spill of dodecanethiol is a serious incident requiring a structured response.
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SPILL DETECTED

Alert Personnel &
Evacuate Immediate Area

If Spill is Large or Ventilation is Poor,
Activate Emergency Response

Assess Severity

Ensure Proper PPE is Worn
(incl. Respirator if needed)

Increase Ventilation
(Open Fume Hood Sash)

Contain the Spill:
Cover with Inert Absorbent
(e.g., Chemizorb®, Sand)

Work from Outside In,
Collect Absorbed Material

Place Waste in a
Sealable, Labeled Container

Decontaminate Spill Area
with Bleach Solution

Dispose of Waste &
Contaminated PPE as Hazardous
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Caption: Emergency response workflow for a dodecanethiol spill.
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Spill Response Steps:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

[2]

Ventilate: Ensure adequate ventilation, typically by working within a fume hood.[2]

Contain: Cover drains and contain the spill by surrounding it with an inert absorbent material

like sand, vermiculite, or a commercial chemical absorbent.[2][7] Do not use combustible

materials.

Absorb: Carefully apply the absorbent material over the spill, working from the outside in.

Collect: Once absorbed, scoop the material into a suitable, sealable container for hazardous

waste disposal.[6]

Decontaminate: Clean the spill area thoroughly with a decontaminating solution (e.g.,

bleach) and then soap and water.

Dispose: Dispose of all contaminated materials, including PPE, as hazardous waste

according to institutional and local regulations.[4][6]

Waste Disposal
All dodecanethiol waste, whether neat, in solution, or as contaminated material, must be

treated as hazardous.[3]

Collection: Use designated, leak-proof, and clearly labeled containers.

Consult Regulations: Chemical waste generators must consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[3]

Professional Disposal: Offer surplus and non-recyclable solutions to a licensed professional

waste disposal company.[6]

Conclusion
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Working safely with dodecanethiol is entirely achievable with a robust safety framework. The

principles of risk mitigation—understanding the hazards, implementing stringent engineering

controls, using appropriate PPE, and adhering to established handling and emergency

protocols—are paramount. By treating this chemical with the respect its hazard profile

demands, researchers can continue to leverage its scientific utility while ensuring the safety of

themselves, their colleagues, and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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